Cas no 2044713-55-3 (5-Isoxazolesulfonamide, 3-(bromomethyl)-)

• Product Name: 5-Isoxazolesulfonamide, 3-(bromomethyl)-
• CAS No: 2044713-55-3
• MF: C₄H₅BrN₂O₃S
• MW: 241.063098669052
• CID: 5247569
• Update Time: 2026-03-09

5-Isoxazolesulfonamide, 3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolesulfonamide, 3-(bromomethyl)-

• Inchi： 1S/C4H5BrN2O3S/c5-2-3-1-4(10-7-3)11(6,8)9/h1H,2H2,(H2,6,8,9)
• InChI Key： UJFVZZJLQGFUNQ-UHFFFAOYSA-N
• SMILES： O1C(S(N)(=O)=O)=CC(CBr)=N1

Additional information on 5-Isoxazolesulfonamide, 3-(bromomethyl)-

5-Isoxazolesulfonamide, 3-(bromomethyl)- (CAS No. 2044713-55-3)

5-Isoxazolesulfonamide, 3-(bromomethyl)- is a specialized organic compound with the CAS registry number 2044713-55-3. This compound belongs to the class of sulfonamides, which are widely recognized for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features an isoxazole ring system substituted with a sulfonamide group at position 5 and a bromomethyl group at position 3. The isoxazole ring, a five-membered heterocycle containing one oxygen and one nitrogen atom, contributes to the compound's unique chemical properties and reactivity.

The synthesis of 5-Isoxazolesulfonamide, 3-(bromomethyl)- typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient construction of such heterocyclic compounds with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis of this compound, ensuring scalability for industrial applications.

One of the most significant applications of 5-Isoxazolesulfonamide, 3-(bromomethyl)- lies in its use as an intermediate in drug discovery programs. The sulfonamide group is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Moreover, the bromomethyl substituent introduces additional functionality, allowing for further chemical modifications to tailor the compound's biological activity. Recent studies have demonstrated its potential as a lead compound in the development of novel therapeutic agents targeting various disease states.

In addition to its role in pharmaceuticals, 5-Isoxazolesulfonamide, 3-(bromomethyl)- has shown promise in agrochemical research. The isoxazole scaffold is a common structural motif in herbicides and fungicides due to its stability and ability to interact with biological targets. By incorporating this compound into agrochemical formulations, researchers aim to develop more effective and environmentally friendly pest control solutions.

From a materials science perspective, 5-Isoxazolesulfonamide, 3-(bromomethyl)- exhibits interesting electronic properties that make it a candidate for advanced materials such as organic semiconductors and optoelectronic devices. Recent investigations have focused on its ability to form self-assembled monolayers and its potential as a building block for supramolecular architectures.

In conclusion, 5-Isoxazolesulfonamide, 3-(bromomethyl)- (CAS No. 2044713-55-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern research and development efforts. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.